6-(((5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2-chloro-6-fluorobenzoate

• IUPAC Name: [6-[[5-(2-ethylbutanoylamino)-1,3,4-thiadiazol-2-yl]sulfanylmethyl]-4-oxopyran-3-yl] 2-chloro-6-fluorobenzoate
• InChI: InChI=1S/C21H19ClFN3O5S2/c1-3-11(4-2)18(28)24-20-25-26-21(33-20)32-10-12-8-15(27)16(9-30-12)31-19(29)17-13(22)6-5-7-14(17)23/h5-9,11H,3-4,10H2,1-2H3,(H,24,25,28)
• InChI Key: RPHBXYJILKZHKE-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)NC1=NN=C(S1)SCC2=CC(=O)C(=CO2)OC(=O)C3=C(C=CC=C3Cl)F
• Molecular Formula: C21H19ClFN3O5S2
• Molecular Weight: 512.0 g/mol

Description

6-(((5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2-chloro-6-fluorobenzoate is a useful research compound. Its molecular formula is C21H19ClFN3O5S2 and its molecular weight is 511.97. The purity is usually 95%.
BenchChem offers high-quality 6-(((5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2-chloro-6-fluorobenzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-(((5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2-chloro-6-fluorobenzoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

Compounds structurally related to the chemical have been explored for their anticancer properties. For instance, derivatives of fluoro-substituted benzo[b]pyran have shown promising anti-lung cancer activity, highlighting the potential of fluoro-substituted compounds in oncological research (Hammam et al., 2005). Additionally, triazolo-thiadiazoles exhibit in vitro antioxidant properties and demonstrate anticancer activity against hepatocellular carcinoma cells, suggesting their role in both cancer treatment and prevention through oxidative stress mitigation (Sunil et al., 2010).

Antiviral and Antimicrobial Activities

Research has also delved into the antiviral and antimicrobial potential of related compounds. For example, pyrazole- and isoxazole-based heterocycles have been studied for their anti-HSV-1 and cytotoxic activities, with some compounds significantly reducing viral plaques (Dawood et al., 2011). Similarly, various heterocyclic compounds containing a sulfonamido moiety have been synthesized and tested for antibacterial activity, showcasing the broad-spectrum potential of these molecules against bacterial pathogens (Azab et al., 2013).

Fungicidal and Antifungal Activities

The fungicidal activity of 2-alkyl (alkylthio)-5-pyrazolyl-1,3,4-oxadiazoles (thiadiazoles) against rice sheath blight indicates the agricultural applications of such compounds, potentially contributing to the management of significant plant diseases (Chen et al., 2000).

Antioxidant Properties

The investigation into triazolo-thiadiazoles for their in vitro antioxidant properties further underscores the utility of structurally similar compounds in combating oxidative stress, a factor in numerous diseases (Sunil et al., 2010).